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Compound of Interest

Compound Name: SR 142948

Cat. No.: B031177 Get Quote

SR 142948 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and use of SR 142948 in various

experimental buffers.

Frequently Asked Questions (FAQs)
Q1: What is SR 142948 and what is its primary mechanism of action?

SR 142948 is a potent, orally active, and selective non-peptide antagonist for the neurotensin

receptors (NTSRs).[1] It is not selective between NTSR subtypes.[2] Its primary mechanism of

action is to block the signaling pathways activated by the endogenous ligand, neurotensin. This

is achieved by competitively binding to neurotensin receptors, thereby inhibiting downstream

signaling cascades.

Q2: What are the recommended solvents for dissolving SR 142948?

SR 142948 is soluble in DMSO (up to 75 mM) and water (up to 25 mM).[3] For in vivo

experiments, co-solvent systems are often required to achieve the desired concentration and

maintain stability.

Q3: What are the general storage recommendations for SR 142948 solutions?
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For solid SR 142948, storage at +4°C is recommended. Once dissolved, stock solutions should

be stored as aliquots in tightly sealed vials at -20°C and are generally usable for up to one

month. It is highly recommended to prepare fresh working solutions for experiments on the

same day of use.[1]

Q4: Is there any information on the long-term stability of SR 142948 in aqueous buffers?

While specific degradation kinetics in various aqueous buffers are not extensively documented

in publicly available literature, general guidelines suggest that long-term storage of peptides

and similar small molecules in solution is not recommended. For continuous dosing periods

exceeding half a month in in vivo studies, caution is advised when using certain formulations.

[1]
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Issue Possible Cause Recommendation

Precipitation upon dilution of

DMSO stock in aqueous buffer.

SR 142948 has limited

solubility in purely aqueous

solutions.

- Increase the percentage of

organic co-solvent (e.g.,

DMSO) in the final solution. -

Consider using a different

buffer system, such as those

containing PEG300, Tween-80,

or SBE-β-CD, which have

been shown to improve

solubility. - Gentle heating

and/or sonication can aid in

dissolution.[1]

Inconsistent experimental

results.

Degradation of SR 142948 in

the working solution.

- Prepare fresh working

solutions for each experiment.

- Avoid repeated freeze-thaw

cycles of the stock solution. -

Ensure the pH of the

experimental buffer is within a

stable range for the

compound, although specific

pH stability data is limited.

Difficulty achieving desired

concentration for in vivo

studies.

High dose requirements

exceeding the solubility limit in

simple buffers.

- Utilize established co-solvent

formulations to increase

solubility. Refer to the

"Experimental Protocols"

section for detailed recipes.

Quantitative Data Summary
Table 1: Solubility of SR 142948
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 51.44 75

Water 17.15 25

Data sourced from Tocris Bioscience.

Table 2: Recommended Storage Conditions for SR 142948 Solutions

Solution Type Storage Temperature Recommended Shelf Life

Stock Solution (in DMSO) -20°C Up to 1 month

Working Solution Use on the same day N/A

General guidance based on manufacturer recommendations.[1]

Experimental Protocols
Protocol 1: Preparation of SR 142948 for In Vivo
Administration (with PEG300 and Tween-80)
This protocol is suitable for achieving a clear solution at a concentration of ≥ 5 mg/mL.

Materials:

SR 142948

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:
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Prepare a stock solution of SR 142948 in DMSO (e.g., 50 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution (10% of the final

volume).

Add PEG300 to the tube (40% of the final volume) and mix thoroughly.

Add Tween-80 (5% of the final volume) and mix until the solution is homogeneous.

Add saline to reach the final desired volume (45% of the final volume) and mix thoroughly.

This protocol is adapted from MedChemExpress.[1]

Protocol 2: Preparation of SR 142948 for In Vivo
Administration (with SBE-β-CD)
This protocol is an alternative for achieving a clear solution at a concentration of ≥ 5 mg/mL.

Materials:

SR 142948

DMSO

SBE-β-CD (20% in Saline)

Procedure:

Prepare a stock solution of SR 142948 in DMSO (e.g., 50 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution (10% of the final

volume).

Add the 20% SBE-β-CD in saline solution to reach the final desired volume (90% of the final

volume).

Mix thoroughly until a clear solution is obtained.
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This protocol is adapted from MedChemExpress.[1]
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Caption: Neurotensin Receptor 1 (NTSR1) signaling pathway and the antagonistic action of SR
142948.
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Caption: A generalized experimental workflow for studies involving SR 142948.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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